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Compound of Interest

Compound Name: Cobalt molybdate

Cat. No.: B081206

An In-depth Technical Guide to Cobalt Molybdate

Core Chemical Identifiers

Cobalt(ll) molybdate is an inorganic compound with the chemical formula CoMoOa.[1][2][3] It is
also known by other names including cobaltous molybdate, cobalt molybdenum oxide, and
molybdic acid cobalt(ll) salt.[2][4][5] The compound is registered under the CAS Number
13762-14-6.[2][3][6]

Physicochemical Properties

Cobalt molybdate is typically a green powder or crystalline solid.[1][3][6] It is a key material in
various industrial and research applications due to its catalytic, magnetic, and electrochemical
properties.[7][8] A summary of its key quantitative properties is presented below.

© 2025 BenchChem. All rights reserved. 1/9 Tech Support


https://www.benchchem.com/product/b081206?utm_src=pdf-interest
https://www.benchchem.com/product/b081206?utm_src=pdf-body
https://chemister.ru/Databases/Chemdatabase/properties-en.php?dbid=1&id=13226
https://webbook.nist.gov/cgi/inchi/InChI%3D1S/Co.Mo.4O/q%2B2%3B%3B%3B%3B2*-1
https://www.chembk.com/en/chem/COBALT%20MOLYBDATE
https://webbook.nist.gov/cgi/inchi/InChI%3D1S/Co.Mo.4O/q%2B2%3B%3B%3B%3B2*-1
https://www.americanelements.com/cobalt-molybdate-13762-14-6
https://pubchem.ncbi.nlm.nih.gov/compound/COBALT-MOLYBDENUM-OXIDE-_CoMoO4
https://webbook.nist.gov/cgi/inchi/InChI%3D1S/Co.Mo.4O/q%2B2%3B%3B%3B%3B2*-1
https://www.chembk.com/en/chem/COBALT%20MOLYBDATE
https://ereztech.com/product/cobalt-molybdate-13762-14-6/
https://www.benchchem.com/product/b081206?utm_src=pdf-body
https://chemister.ru/Databases/Chemdatabase/properties-en.php?dbid=1&id=13226
https://www.chembk.com/en/chem/COBALT%20MOLYBDATE
https://ereztech.com/product/cobalt-molybdate-13762-14-6/
https://pmc.ncbi.nlm.nih.gov/articles/PMC7956662/
https://www.researchgate.net/publication/325787203_Structures_and_Thermodynamic_Stability_of_Cobalt_Molybdenum_Oxide_CoMoO_4_-II
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b081206?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Foundational & Exploratory

Check Availability & Pricing

Property Value Source(s)
Molecular Formula CoMo00Oa [21[31[6][9]
Molecular Weight 218.87 g/mol [3161[9]
Green powder, needle-like
Appearance [11[31[4116]
crystals
Density 4.7 g/cms3 at 20°C [11[3]
Melting Point 1040 °C [1][3]
Water Solubility 508 mg/L at 20°C [3]
Can exist in a-CoMoOa4 and 3-
Crystal Structure [8][10]

CoMo0Oa4 phases (monoclinic)

Synthesis Methodologies and Experimental

Protocols

Cobalt molybdate can be synthesized through various methods, including co-precipitation,

hydrothermal synthesis, and solid-state reactions.[10][11] The choice of method influences the

material's properties, such as crystal phase, particle size, and surface area.[11][12]

Logical Workflow for Cobalt Molybdate Synthesis

The general process for synthesizing cobalt molybdate, particularly via precipitation or

hydrothermal methods, follows a logical sequence from precursor selection to final material

characterization.

Precursor Preparation

Cobalt Salt Solution
(e.9., Co(NO3): or CoClz)

Molybdate Solution
(e.9., (NH2)sM07024 or NazMoOs)

Initate
i . BN Precipitation / Hydrothermal
meg & pH Adjustment B

chchchchch
Solid Filtering & Washing
(Remove Impurities)

ion @ Temp

Post-Processing

Calcination / Annealing
(e.9., 250-700°C)

Drying
(e.g., 110-170°C)
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Caption: General workflow for the synthesis of cobalt molybdate.

Experimental Protocol 1: Co-Precipitation and
Calcination

This method, adapted from procedures for preparing cobalt molybdate catalysts, involves
precipitating a precursor from aqueous solutions followed by thermal treatment.[13]

e Solution Preparation: Prepare an aqueous solution of a cobalt salt (e.g., cobalt nitrate,
Co(NOs)2) and a separate aqueous solution of a molybdenum compound (e.g., ammonium
heptamolybdate, (NH4)sM07024).

» Precipitation: Combine the two solutions at a controlled temperature (e.g., 60°C). Adjust the
pH of the combined solution to a value between 3.8 and 6.0 using ammonia to induce
precipitation of the cobalt molybdate precursor.[13]

 Filtration and Washing: Filter the resulting precipitate from the solution. Wash the collected
solid thoroughly with deionized water to remove residual ions.

e Drying: Dry the washed precipitate in an oven at a temperature between 110°C and 170°C.
[13]

o Calcination: Heat the dried powder to a temperature between 250°C and 550°C for several
hours. This step converts the precursor into the crystalline CoMoOa phase. For catalyst
applications, the material may be shaped and then sintered at a higher temperature (500-
700°C).[13]

Experimental Protocol 2: Hydrothermal Synthesis

Hydrothermal methods are widely used to produce nanostructured cobalt molybdate with
controlled morphology.[11][12]

e Precursor Solution: Dissolve a cobalt source (e.g., cobalt acetate) and a molybdenum source
(e.g., sodium molybdate) in deionized water. A precursor such as urea is often added, which
acts as a precipitating agent upon decomposition at elevated temperatures.[11]
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» Hydrothermal Reaction: Transfer the precursor solution into a Teflon-lined stainless-steel
autoclave. Seal the autoclave and heat it to a temperature of around 220°C for 24-48 hours.
[11]

e Cooling and Collection: Allow the autoclave to cool down to room temperature naturally.

» Washing and Drying: Collect the resulting solid product by centrifugation or filtration. Wash it
multiple times with deionized water and ethanol to remove any unreacted precursors and
byproducts.

o Final Product: Dry the final product in an oven, typically at a temperature around 60-80°C.
This method can yield nanostructures like nanorods, which have high surface area.[11]

Key Applications in Research and Development

Cobalt molybdate is a versatile material with significant applications in catalysis and growing
interest in materials science and biomedicine.

Catalysis

The primary application of cobalt molybdate is as a catalyst. It is particularly effective in
oxidation reactions. One key area of research is its use in advanced oxidation processes for
environmental remediation.[14] For example, CoMoOa4 can activate peroxymonosulfate (PMS)
to generate highly reactive sulfate (SO4¢~) and hydroxyl (*OH) radicals, which can efficiently
degrade persistent organic pollutants like 4-nitrophenol.[14] It has also been studied for its
performance in aerobic oxidative desulfurization of fuels.[15]
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Caption: Catalytic activation of PMS by CoMoOa for pollutant degradation.

Energy Storage

The nanostructured forms of cobalt molybdate, such as nanorods and nanowires, exhibit
excellent electrochemical properties, making them promising electrode materials for
supercapacitors.[11][12] These materials show high specific capacitance and good cycling
stability, which are critical for high-performance energy storage devices.[11][16]

Biomedical and Antimicrobial Applications

There is emerging research into the biological activities of cobalt molybdate. Studies have
investigated its potential as an antimicrobial agent.[7][17] Hydrated cobalt molybdate
(CoM004-nH20) has demonstrated bactericidal performance against strains like
Staphylococcus aureus and Escherichia coli.[7][17] This suggests potential applications in
coatings for surfaces prone to microbial contamination.[17] However, some studies indicate
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that doping with other metals, like copper, can alter this activity.[7][18] Additionally, some
molybdenum complexes have been shown to have high in vitro cytotoxicity against human
cancer cell lines, pointing to a complex biological profile that requires further investigation for
any therapeutic development.[19]

Toxicology and Safety for Drug Development

When considering any material for applications that may involve biological contact, a thorough
understanding of its toxicity is critical.

o Component Toxicity: The toxicity of cobalt molybdate is related to its components. Cobalt is
an essential element as part of vitamin B12, but excess exposure to inorganic cobalt can be
toxic.[5][20] Chronic ingestion may lead to cardiac and thyroid issues, while inhalation can
cause respiratory irritation.[20][21] Molybdenum poisoning in animal studies has been linked
to weight loss, anemia, and bone abnormalities.[21]

o Compound-Specific Hazards: Cobalt molybdate is classified as toxic if swallowed and may
cause allergic skin reactions, serious eye irritation, and respiratory irritation.[21][22] It is also
suspected of causing cancer.[21]

e Mechanism of Toxicity: The toxicity of cobalt is believed to involve oxidant-based processes
and the generation of free radicals, which can lead to cellular damage.[5] This mechanism is
a critical consideration in drug development, as it can be a source of both therapeutic effect
(in cytotoxic agents) and adverse side effects.
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Caption: Proposed toxicity pathway for excess cobalt ions in a cell.

Need Custom Synthesis?
BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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